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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Ferro Molybdenum (FeMo) and other
prominent molybdenum alloys, including Titanium-Zirconium-Molybdenum (TZM),
Molybdenum-Lanthanum (Mo-La), and Nickel-Molybdenum (Ni-Mo) superalloys. The following
sections detail their respective properties, performance under various conditions, and the
experimental protocols used for their evaluation, offering valuable insights for material selection
in demanding research and development applications.

Overview of Molybdenum Alloys

Molybdenum is a refractory metal known for its exceptionally high melting point and excellent
thermal and electrical conductivity. Alloying molybdenum with other elements enhances its
inherent properties, leading to materials with superior strength, corrosion resistance, and high-
temperature stability.

e Ferro Molybdenum (FeMo) is primarily used as an alloying agent in the production of steel
and cast iron.[1][2][3][4][5][6] It enhances the hardenability, strength, toughness, and
corrosion resistance of the final steel product.[1][2][4][5][6][7]

e TZM (Titanium-Zirconium-Molybdenum) is a particle-strengthened molybdenum alloy
containing small amounts of titanium, zirconium, and carbon.[8][9] These additions result in a
higher recrystallization temperature and superior strength and creep resistance at elevated
temperatures compared to pure molybdenum.[9]
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e Mo-La (Molybdenum-Lanthanum) is an oxide dispersion-strengthened (ODS) alloy. The

dispersion of lanthanum oxide particles in the molybdenum matrix improves ductility, creep

resistance, and resistance to recrystallization at high temperatures.[8][10]

» Nickel-Molybdenum (Ni-Mo) Alloys, often categorized as superalloys, are known for their

exceptional corrosion resistance, particularly in reducing environments, and high-

temperature strength.[11][12]

Comparative Data of Molybdenum Alloys

The following tables summarize the key physical and mechanical properties of Ferro

Molybdenum and other advanced molybdenum alloys.

Table 1: Physical Properties

Ferro Nickel-
. Mo-La (0.6%
Property Molybdenum TZM (Ti-Zr-Mo) La203) Molybdenum
a20s3

(FeMo 60-75%) (UNS N10624)
Molybdenum

60 - 75[4][5] ~99.4 ~99.4 26.3 - 30.0[13]
Content (%)
Density (g/cm?3) ~8.2 -9.3[14][15] 10.22 10.2 9.0[16]
Melting Point ~1800 - 2000[6]
. 2620 2620 1520 - 1580[16]
4 [15][17]
Thermal
Conductivity Good 142 120 - 140 -
(W/m-K)
Coefficient of
Thermal

_ Low[18] 5.3 5.1-6.0 11[16]

Expansion
(10-/K)

Table 2: Mechanical Properties at Room Temperature
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Nickel-
Ferro . Mo-La (0.6%
Property TZM (Ti-Zr-Mo) Molybdenum
Molybdenum Laz203)
(UNS N10624)
Data not
Tensile Strength available
o 900 - 1100 650 - 950 810[16]
(MPa) (primarily an
additive)
Yield Strength Data not
_ 750 - 950 - 360[16]
(MPa) available
Data not
Elongation (%) ) 10-25 >15 45[16]
available
Data not
Hardness ) 250 - 320 HV 180 - 220 HV 86 HRB[16]
available

Table 3: High-Temperature Performance

Ferro . Mo-La (0.6% Nickel-
Property TZM (Ti-Zr-Mo)

Molybdenum La203) Molybdenum

) Used as an

Max. Service N _

additive for high-  ~1400[9] ~1900 ~930[16]
Temperature (°C)

temp steels
Recrystallization

- ~1400 - 1500 Up to 1600 -

Temperature (°C)

Imparts creep )
Creep ] Superior to pure
] resistance to Excellent[8][10] Good
Resistance Mo[10]
steel[7][19]

Experimental Protocols

The data presented in this guide is derived from standardized experimental procedures. Below
are detailed methodologies for key performance evaluation tests.
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Tensile Testing

Objective: To determine the ultimate tensile strength, yield strength, and elongation of the
molybdenum alloys.

Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.
Methodology:

e Specimen Preparation: Test specimens are machined to standardized dimensions as
specified in ASTM E8. Gage marks are placed on the specimen to measure elongation.

o Test Setup: A universal testing machine (UTM) is used to apply a uniaxial tensile load. An
extensometer is attached to the specimen to accurately measure strain.

e Procedure: The specimen is mounted in the grips of the UTM. A tensile load is applied at a
controlled rate until the specimen fractures. The load and displacement data are recorded
throughout the test.

o Data Analysis: The recorded data is used to generate a stress-strain curve, from which the
ultimate tensile strength, yield strength, and percent elongation are calculated.

Charpy Impact Test

Objective: To determine the impact toughness and the ductile-to-brittle transition temperature
(DBTT) of the alloys.

Standard: ASTM E23 - Standard Test Methods for Notched Bar Impact Testing of Metallic
Materials.

Methodology:

e Specimen Preparation: Standard Charpy V-notch specimens are machined from the alloy
material.

o Test Setup: A Charpy impact tester, consisting of a weighted pendulum, is used.
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e Procedure: The specimen is placed on the supports in the test machine. For DBTT
determination, specimens are conditioned at various temperatures before testing. The
pendulum is released from a specified height, striking and fracturing the specimen. The
energy absorbed during fracture is measured by the height to which the pendulum swings
after impact.

o Data Analysis: The impact energy is recorded for each specimen. For DBTT, the impact
energy is plotted against the test temperature to identify the transition from ductile to brittle
behavior.[20][21]

Electrochemical Corrosion Testing

Objective: To evaluate the corrosion resistance of the alloys in specific environments.

Standard: ASTM G5 - Standard Reference Test Method for Making Potentiostatic and
Potentiodynamic Anodic Polarization Measurements.

Methodology:

e Specimen Preparation: A sample of the alloy is used as the working electrode. The surface is
prepared to a standardized finish.

o Test Setup: An electrochemical cell is set up with the alloy sample (working electrode), a
reference electrode (e.g., Saturated Calomel Electrode), and a counter electrode (e.g.,
platinum). The electrodes are immersed in the corrosive electrolyte.

e Procedure: A potentiostat is used to control the potential of the working electrode and
measure the resulting current. In a potentiodynamic polarization test, the potential is
scanned over a range, and the current is recorded.

o Data Analysis: The data is plotted as a polarization curve (log current density vs. potential).
From this curve, corrosion potential (Ecorr) and corrosion current density (icorr) are
determined. A lower icorr indicates better corrosion resistance.

Microstructure Analysis

Objective: To examine the grain structure, phase distribution, and presence of precipitates or
defects within the alloys.
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Methodology:

o Sample Preparation: A small section of the alloy is cut, mounted in a resin, and then ground
and polished to a mirror finish. The polished surface is then etched with a suitable chemical
reagent to reveal the microstructure.

 Instrumentation: A Scanning Electron Microscope (SEM) equipped with an Energy
Dispersive X-ray Spectroscopy (EDS) detector is commonly used.

e Procedure: The prepared sample is placed in the SEM chamber. The electron beam scans
the surface, and the resulting signals are used to generate high-magnification images of the
microstructure. EDS is used to determine the elemental composition of different phases or
inclusions observed in the microstructure.

Visualizing Experimental Workflows and Alloy
Relationships

The following diagrams, created using the DOT language, illustrate key experimental workflows
and the hierarchical relationship of the discussed molybdenum alloys.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Specimen Preparation

Machine Specimen

(ASTM EB8)
l Testin%Procedure
Apply Gage Marks Mount in UTM

'

Apply Uniaxial Load

'

Record Load &
Displacement

Data @alysis

Generate
Stress-Strain Curve

]

Calculate Properties:
-UTS
- Yield Strength
- Elongation

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Molybdenum (Mo)

Base Metal

Molyb%enum Alloy%

Ferro Molybdenum (FeMo) TZM Mo-La
(Fe-Mo) (Mo-Ti-Zr-C) (Mo-Laz203)

Alloying Agent Base Metal Allgying Element

Nickel-Molybdenum

(Ni-Mo)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. dsalloyd.com [dsalloyd.com]

. Ferro-molybdenum (FEMO) | Treibacher Industrie AG [treibacher.com]

. atems.com [atems.com]

. rockwellalloys.com [rockwellalloys.com]

. FIRSTRADE METAL ALLOYS TRADING CO. L.L.C. [firstrademetal.com]
. vikasmetalalloys.com [vikasmetalalloys.com]

. dsalloyd.com [dsalloyd.com]

. refractorymetal.org [refractorymetal.org]

°
o (0] ~ » &) B~ w N -

. TZM alloy (Ti-Zr Mo) Performance [titanium-zirconium-molybdenum.com]
e 10. TZM vs Mo-La: Top Molybdenum Alloys for High Heat Use [mcwmo.com]
e 11. seathertechnology.com [seathertechnology.com]

e 12. Properties of Nickel Alloys [nickel-alloys.net]

e 13. heegermaterials.com [heegermaterials.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1143984?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143984?utm_src=pdf-custom-synthesis
https://www.dsalloyd.com/benefits-of-ferro-molybdenum-in-alloy-steel/
https://treibacher.com/en/products/ferro-molybdenum-femo/
https://atems.com/foundry-and-steel-mill-supplies/ferro-alloys/ferro-molybdenum/
https://rockwellalloys.com/ferro-alloys/ferro-molybdenum/
https://firstrademetal.com/ferro-molybdenum.php
https://www.vikasmetalalloys.com/ferro-molybdenum
https://www.dsalloyd.com/ferro-molybdenum-in-steelmaking-enhancing-strength-and-corrosion-resistance/
https://www.refractorymetal.org/tzm-vs-mo-la-which-molybdenum-alloy-is-better.html
http://titanium-zirconium-molybdenum.com/TZM-performance.html
https://mcwmo.com/tzm-alloy-vs-molybdenum-lanthanum-mo-la-which-molybdenum-alloy-is-best-for-high-temperature-engineering/
https://seathertechnology.com/molybdenum-in-nickel-alloys/
https://www.nickel-alloys.net/article/properties-of-nickel-alloys.html
https://heegermaterials.com/nickelcobaltiron-based-master-alloys/1630-nickel-molybdenum-master-alloy.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 14. Ferro Molybdenum Supplier | High-Quality FeMo Alloy for Steelmaking [en.hsalloy.com]
e 15. a.storyblok.com [a.storyblok.com]

e 16. UNS N10624 Nickel-Molybdenum Alloy :: MakeltFrom.com [makeitfrom.com]

e 17. cometalsa.com [cometalsa.com]

e 18. Ferro Molybdenum Briquettes - 60-65% Molybdenum Content | Durable, Corrosion
Resistant, High Melting Point, Low Thermal Expansion at Best Price in Vapi | Essel Mining &
Industries Ltd. [tradeindia.com]

e 19. dsalloyd.com [dsalloyd.com]
o 20. yenaengineering.nl [yenaengineering.nl]
e 21. Ductile-brittle transition temperature [doitpoms.ac.uk]

 To cite this document: BenchChem. [A Comparative Analysis of Ferro Molybdenum and
Advanced Molybdenum Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143984#comparative-study-of-ferro-molybdenum-
and-other-molybdenum-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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